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Compound of Interest

Compound Name: 2-Amino-4-Bromophenol

Cat. No.: B1269491

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-4-Bromophenol, a versatile
chemical intermediate with significant applications in pharmaceutical development and dye
synthesis. This document outlines its core physicochemical properties, detailed experimental
protocols for its synthesis, and its role in the development of therapeutic agents, particularly as
a precursor for Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors.

Core Physicochemical Data

2-Amino-4-Bromophenol is a substituted aromatic compound containing amino, bromo, and

hydroxyl functional groups. These groups contribute to its reactivity and utility as a building
block in organic synthesis.[1][2]
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Property

Value

Molecular Formula

CeHeBrNO[1][2][3][4]

Molecular Weight 188.02 g/mol [1][2][3][4]
CAS Number 40925-68-6[1][2][3]
Brownish-red to yellow, needle-like crystals or
Appearance
powder[4]
Melting Point 130-135 °CJ[2]
Boiling Point 282.8 °C at 760 mmHg[1][2]
N Slightly soluble in cold water and ethanol;
Solubility

soluble in hot ethanol, ether, and chloroform

Experimental Protocols

Synthesis of 2-Amino-4-Bromophenol

A common and efficient method for the synthesis of 2-Amino-4-Bromophenol is through the

reduction of 4-Bromo-2-nitrophenol.[3]

Materials:

4-Bromo-2-nitrophenol

Tetrahydrofuran (THF)

5% Rhodium on Carbon (Rh/C) catalyst

Hydrogen gas

Celite

Procedure:

e A solution of 4-Bromo-2-nitrophenol (50.7 g, 233 mmol) is prepared in THF (500 mL).
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To this solution, 5% Rh/C catalyst (5.00 g) is added.

The mixture is stirred at room temperature for 11 hours under a hydrogen atmosphere.

The reaction mixture is then filtered through Celite to remove the catalyst.

The filtrate is concentrated under reduced pressure to yield 2-Amino-4-Bromophenol as a
brown solid.[3]
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(4-Bromo-2-nitrophenoD Reduction

Synthesis of 2-Amino-4-Bromophenol.

Applications in Drug Development

2-Amino-4-Bromophenol serves as a crucial intermediate in the synthesis of various
pharmaceuticals, including anti-inflammatory and analgesic drugs.[1] Notably, it is a key
reactant in the preparation of inhibitors for Protein Tyrosine Phosphatase 1B (PTP1B), an
enzyme implicated in type 2 diabetes and obesity.[5]

Role in PTP1B Inhibition and the Insulin Signaling
Pathway

PTP1B is a negative regulator of the insulin signaling pathway. By dephosphorylating the
insulin receptor and its substrates, PTP1B attenuates the insulin signal, which can contribute to
insulin resistance.[6][7] Inhibitors of PTP1B can, therefore, enhance insulin sensitivity, making
them a promising therapeutic strategy for type 2 diabetes.[4][5] Bromophenol derivatives,
synthesized from precursors like 2-Amino-4-Bromophenol, have shown potent inhibitory
activity against PTP1B.[5][6]
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The role of PTP1B in the insulin signaling pathway.

Experimental Workflow: Synthesis of a Benzoxazole

Derivative

2-Amino-4-Bromophenol is a precursor in the synthesis of benzoxazole derivatives, which

can act as allosteric inhibitors of enzymes like fructose-1,6-bisphosphatase. The following

workflow outlines a general procedure for the synthesis of a benzoxazole derivative from 2-

Amino-4-Bromophenol.
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Workflow for the synthesis of a benzoxazole derivative.

Further Applications

Beyond its role in pharmaceutical development, 2-Amino-4-Bromophenol is also utilized in
the synthesis of azo dyes, where it acts as a coupling agent to produce vibrant and stable
colors for textiles.[1] Its reactivity also makes it a valuable reagent in analytical chemistry for
the detection and quantification of other chemical substances.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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